Cas no 2460754-77-0 (3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride)

• Product Name: 3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride
• CAS No: 2460754-77-0
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 5670736
• PubChem ID: 165719057
• Update Time: 2025-05-23

3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26981512
• 2460754-77-0
• 3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride
• 3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride

• Inchi： 1S/C9H16N2O.ClH/c1-9(2)7-6(11-8(9)12)4-3-5-10-7;/h6-7,10H,3-5H2,1-2H3,(H,11,12);1H
• InChI Key： YQUUDRFTJDLVFT-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(C)(C)C2C(CCCN2)N1

Computed Properties

• Exact Mass: 204.1029409g/mol
• Monoisotopic Mass: 204.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 3,3-dimethyl-octahydro-1H-pyrrolo3,2-bpyridin-2-one hydrochloride

3,3-Dimethyl-Octahydro-1H-Pyrrolo[3,2-b]Pyridin-2-One Hydrochloride: A Comprehensive Overview

The compound 3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride (CAS No. 2460754-77-0) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic structures, combining a pyrrole ring fused with a pyridine ring, and it is further substituted with a methyl group at the 3-position. The hydrochloride salt form suggests its application in pharmaceutical contexts where ionization and solubility are critical factors.

Recent studies have highlighted the biological activity of this compound, particularly in the realm of neuroscience. Researchers have explored its potential as a modulator of ion channels, which are critical for neuronal communication. The unique bicyclic structure of 3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride allows for specific interactions with these channels, making it a promising candidate for drug development targeting neurological disorders such as epilepsy and chronic pain.

In terms of synthesis, this compound is typically derived from multi-step organic reactions involving the construction of the bicyclic framework. The synthesis process often employs techniques such as ring-closing metathesis or intramolecular cyclization, which are highly efficient methods for forming complex ring systems. The introduction of the methyl group at the 3-position is achieved through alkylation or acylation reactions, followed by hydrochloride salt formation to ensure optimal stability and solubility.

From a structural standpoint, the octahydro designation indicates that the compound contains eight-membered rings in its bicyclic system. This structure contributes to its flexibility and stability, which are essential properties for its biological activity. Computational studies using molecular docking have revealed that the compound interacts with key residues in ion channel proteins, providing insights into its mechanism of action.

The pharmacokinetic profile of 3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride has also been investigated in preclinical models. These studies suggest that the compound exhibits favorable absorption and distribution properties, with moderate clearance rates. Such characteristics make it an attractive candidate for further development into orally administered drugs.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound. Techniques such as enzymatic catalysis and microwave-assisted synthesis are being evaluated to reduce environmental impact while maintaining high yields and purity.

In conclusion, 3,3-dimethyl-octahydro-1H-pyrrolo[3,2-b]pyridin-2-one hydrochloride (CAS No. 2460754-77-0) represents a compelling example of how modern organic chemistry and pharmacology intersect to develop innovative therapeutic agents. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a key player in future drug discovery efforts.